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Compound of Interest

Compound Name: 2-(Difluoromethoxy)benzonitrile

Cat. No.: B1304700

This technical guide provides a comprehensive overview of the molecular structure, weight,
and other physicochemical properties of 2-(Difluoromethoxy)benzonitrile, tailored for
researchers, scientists, and professionals in drug development.

Molecular and Physicochemical Properties

2-(Difluoromethoxy)benzonitrile is an aromatic organic compound. The integration of a
difluoromethoxy group onto the benzonitrile scaffold can significantly alter the molecule's
electronic properties, lipophilicity, and metabolic stability, making it a valuable building block in
medicinal chemistry and materials science.

The quantitative data for 2-(Difluoromethoxy)benzonitrile are summarized in the table below
for ease of reference.
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Property Value Source(s)
Molecular Formula CsHsF2NO [1112]
Molecular Weight 169.13 g/mol [1]
Monoisotopic Mass 169.03392 Da [3]

CAS Number 56935-78-5 [11[2]
Density 1.26 g/cm3 [1][4]
Boiling Point 118-120 °C @ 15 mmHg [4]

Flash Point 101 °C [4]
Appearance Colorless to light yellow liquid [4]

Sealed in dry, Room
Storage [4]
Temperature

Molecular Structure and Identification

The structural identifiers for 2-(Difluoromethoxy)benzonitrile are provided below. These are
crucial for unambiguous identification in chemical databases and experimental settings.

Identifier String Source(s)

IUPAC Name 2-(difluoromethoxy)benzonitrile  [1][2]
C1=CC=C(C(=C1)C#N)OC(F)

SMILES - [1]

INChl=1S/C8H5F2NO/c9-

InChl 8(10)12-7-4-2-1-3-6(7)5-11/h1-  [1]
4,8H
PLTPHQGNJHSBBR-

InChiKey [1]

UHFFFAOYSA-N

Molecular Structure Visualization
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The two-dimensional chemical structure of 2-(Difluoromethoxy)benzonitrile is depicted in the
diagram below.

Caption: 2D structure of 2-(Difluoromethoxy)benzonitrile.

Experimental Protocols and Biological Activity

Detailed experimental protocols for the synthesis and specific reactions of 2-
(Difluoromethoxy)benzonitrile are not extensively documented in publicly available literature.
It is primarily classified as a building block for organic synthesis.

There is no readily available information on the specific signaling pathways in which 2-
(Difluoromethoxy)benzonitrile is involved. Its primary application appears to be as an
intermediate in the synthesis of more complex molecules with potential biological activities.
Further research would be required to elucidate any direct biological effects or pathway
interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1304700?utm_src=pdf-body
https://www.benchchem.com/product/b1304700?utm_src=pdf-body
https://www.benchchem.com/product/b1304700?utm_src=pdf-body
https://www.benchchem.com/product/b1304700?utm_src=pdf-body
https://www.benchchem.com/product/b1304700?utm_src=pdf-body
https://www.benchchem.com/product/b1304700?utm_src=pdf-body
https://www.benchchem.com/product/b1304700?utm_src=pdf-custom-synthesis
https://www.bocsci.com/2-difluoromethoxy-benzonitrile-cas-56935-78-5-item-27928.html
https://www.pschemicals.com/index.php?p=product&CAS_nr=56935-78-5&id=766947
https://pubchemlite.lcsb.uni.lu/e/compound/2774113
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3471469.htm?N=Belgium
https://www.benchchem.com/product/b1304700#2-difluoromethoxy-benzonitrile-molecular-structure-and-weight
https://www.benchchem.com/product/b1304700#2-difluoromethoxy-benzonitrile-molecular-structure-and-weight
https://www.benchchem.com/product/b1304700#2-difluoromethoxy-benzonitrile-molecular-structure-and-weight
https://www.benchchem.com/product/b1304700#2-difluoromethoxy-benzonitrile-molecular-structure-and-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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